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Compound of Interest

Compound Name: Stauntoside R

Cat. No.: B12368114

A comprehensive investigation into the publicly available scientific literature and chemical
databases has revealed that "Stauntonside R" is not a recognized chemical entity. The initial
CAS number provided for this compound was found to be erroneous. Consequently, a detailed
technical guide as requested cannot be compiled due to the absence of verifiable data on its
existence, structure, and biological activity.

This report details the extensive search process undertaken and the resulting lack of
information, which strongly suggests that "Stauntonside R" may be a misnomer, a compound
that has not yet been publicly disclosed, or a substance that does not exist.

Initial Search and Discrepancy

An initial search for "Stauntonside R" with a provided CAS number immediately indicated a
data mismatch. The CAS number did not correspond to any compound with a similar name.
This discrepancy prompted a broader investigation into compounds derived from the
Stauntonia genus, a known source of triterpenoid saponins often designated with the
"stauntoside” prefix.

Investigation into the Stauntonia Genus

Research into the chemical constituents of Stauntonia species, particularly Stauntonia
chinensis, has led to the isolation and characterization of several related saponins. These
include, but are not limited to, Stauntoside A and Stauntoside C1. While these compounds
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share a common structural backbone, detailed information on a specific "Stauntonside R" is
conspicuously absent from peer-reviewed publications and chemical repositories.

Conclusion of the Investigation

After an exhaustive search of prominent scientific databases (including PubMed, Scopus, and
SciFinder) and chemical registries, no valid CAS number, IUPAC name, or any scientific
literature pertaining to "Stauntonside R" could be located. This leads to the conclusion that it is
not possible to provide the requested in-depth technical guide.

For researchers, scientists, and drug development professionals, this finding underscores the
critical importance of precise chemical identifiers. Without a confirmed structure, CAS number,
and IUPAC name, the scientific community cannot access or verify the purported biological
activities, experimental protocols, or signaling pathways of a given compound.

Should "Stauntonside R" be a novel discovery that has not yet been published, this report
cannot reflect that information. If the interest in this compound stems from a specific, non-public
source, it is recommended to consult that source for the correct chemical identifiers and any
available technical data.

In the absence of any verifiable information, no quantitative data tables, experimental
protocols, or signaling pathway diagrams can be generated. The core requirements for the
technical guide remain unfulfilled due to the non-identifiable nature of the subject compound.

 To cite this document: BenchChem. [In-depth Technical Guide on Stauntonside R:
Elucidation of a Phantom Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123681144#stauntonside-r-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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